Cas no 113520-29-9 (Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate)

• Product Name: Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate
• CAS No: 113520-29-9
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 2660818
• PubChem ID: 71434718
• Update Time: 2025-05-20

Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(3-(N-BOC-AMINOMETHYL)PHENYL)ACETATE
• Ethyl2-(3-(((tert-butoxycarbonyl)amino)methyl)phenyl)acetate
• AS-44213
• ethyl 2-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]acetate
• 113520-29-9
• Ethyl 2-(3-(((tert-butoxycarbonyl)amino)methyl)phenyl)acetate
• MFCD09953129
• AKOS030627899
• Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate

• Inchi： 1S/C16H23NO4/c1-5-20-14(18)10-12-7-6-8-13(9-12)11-17-15(19)21-16(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,17,19)
• InChI Key： GHWJDEHLIUAPCS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(CC(=O)OCC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821Da
• Monoisotopic Mass: 293.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate

Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate (CAS No. 113520-29-9): A Comprehensive Overview

Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate (CAS No. 113520-29-9) is a specialized organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a Boc-protected aminomethyl group, serves as a crucial intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery, particularly in the development of peptide-based therapeutics and small-molecule inhibitors.

The compound's molecular structure combines an ethyl acetate moiety with a phenyl ring substituted at the meta-position by a Boc-aminomethyl group. This configuration provides both lipophilic and protective characteristics, making it particularly useful in multi-step synthetic routes. Researchers frequently employ Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate in medicinal chemistry applications, where the Boc group offers temporary protection for amines during complex synthesis processes.

In recent years, the demand for Boc-protected intermediates like 113520-29-9 has grown significantly, driven by advancements in peptide drug development and the increasing focus on targeted therapies. The compound's stability under various reaction conditions and its compatibility with common organic synthesis techniques make it a preferred choice for pharmaceutical researchers. Current market trends show particular interest in its application for neurological drug candidates and anti-inflammatory agents.

The synthesis of Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate typically involves the protection of 3-(aminomethyl)phenylacetic acid derivatives followed by esterification. The Boc protection strategy (tert-butoxycarbonyl) is particularly advantageous as it can be removed under mild acidic conditions without affecting other functional groups. This characteristic makes the compound exceptionally valuable in solid-phase peptide synthesis (SPPS) and combinatorial chemistry approaches.

From a commercial perspective, CAS 113520-29-9 has seen steady growth in the fine chemicals market, with manufacturers offering various purity grades (typically 95%-99%) to meet different research needs. The compound's shelf stability and relatively straightforward handling contribute to its popularity among contract research organizations and academic laboratories. Recent innovations in green chemistry have also led to improved synthetic routes for this intermediate, reducing environmental impact while maintaining high yields.

Quality control for Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally suggest keeping the material at 2-8°C in a dry environment to maintain stability over extended periods.

The versatility of 113520-29-9 extends to various research areas beyond traditional pharmaceuticals. Recent publications have explored its use in developing fluorescent probes for biological imaging and as building blocks for metal-organic frameworks (MOFs) with potential applications in drug delivery systems. These emerging applications demonstrate the compound's ongoing relevance in cutting-edge chemical research.

For researchers working with Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices recommend working in well-ventilated areas and avoiding unnecessary exposure. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and disposal information specific to each product batch.

The global market for Boc-protected compounds continues to expand, with CAS 113520-29-9 maintaining a significant position due to its reliable performance in synthetic applications. Current research trends suggest growing interest in its derivatives for cancer therapeutics and neurodegenerative disease research, areas where protected intermediates play crucial roles in molecular design. This sustained demand ensures the compound remains an important tool for medicinal chemists worldwide.